Cas no 1805656-38-5 (3-Cyano-6-ethyl-2-methoxybenzoic acid)

• Product Name: 3-Cyano-6-ethyl-2-methoxybenzoic acid
• CAS No: 1805656-38-5
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5010253
• Update Time: 2025-10-29

3-Cyano-6-ethyl-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-ethyl-2-methoxybenzoic acid

• Inchi： 1S/C11H11NO3/c1-3-7-4-5-8(6-12)10(15-2)9(7)11(13)14/h4-5H,3H2,1-2H3,(H,13,14)
• InChI Key： HSQBGMPFEOBXKW-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C#N)C=CC(=C1C(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.9
• Topological Polar Surface Area: 70.3

Additional information on 3-Cyano-6-ethyl-2-methoxybenzoic acid

Introduction to 3-Cyano-6-ethyl-2-methoxybenzoic acid (CAS No. 1805656-38-5)

3-Cyano-6-ethyl-2-methoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805656-38-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including a cyano group, an ethyl substituent, and a methoxy group. These structural attributes contribute to its distinct chemical properties and potential biological activities, making it a subject of interest for further exploration in medicinal chemistry.

The molecular structure of 3-Cyano-6-ethyl-2-methoxybenzoic acid consists of a benzoic acid core with functional groups strategically positioned to influence its reactivity and interaction with biological targets. The cyano group (-CN) at the third position introduces a polar and electronegative moiety, which can enhance binding affinity to certain enzymes or receptors. The ethyl group (-CH₂CH₃) at the sixth position adds bulk to the molecule, potentially affecting its solubility and metabolic stability. Meanwhile, the methoxy group (-OCH₃) at the second position provides a hydrophilic interaction, further modulating the compound's pharmacokinetic profile.

In recent years, there has been growing interest in benzoic acid derivatives due to their versatile applications in drug development. 3-Cyano-6-ethyl-2-methoxybenzoic acid has been studied for its potential role in various therapeutic areas. One notable area of research is its application as an intermediate in the synthesis of more complex pharmaceutical compounds. The presence of multiple reactive sites in its structure allows for further functionalization, enabling chemists to design novel molecules with enhanced pharmacological properties.

Moreover, preliminary studies have suggested that 3-Cyano-6-ethyl-2-methoxybenzoic acid may exhibit inhibitory effects on certain enzymes associated with inflammatory pathways. This potential anti-inflammatory activity is particularly relevant in the context of modern medicine, where there is an increasing demand for targeted therapies that minimize side effects while maximizing therapeutic efficacy. The compound's ability to interact with biological targets at the molecular level makes it a promising candidate for further investigation.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the interactions between 3-Cyano-6-ethyl-2-methoxybenzoic acid and biological systems. Molecular docking studies have revealed that this compound can bind to specific pockets on target proteins, suggesting its potential as a scaffold for drug design. These computational insights have guided experimental efforts, leading to more efficient synthesis and optimization strategies.

The synthesis of 3-Cyano-6-ethyl-2-methoxybenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include cyanation reactions to introduce the cyano group, alkylation to add the ethyl substituent, and methylation to incorporate the methoxy group. Each step must be carefully optimized to ensure high yield and purity, which are crucial for subsequent pharmacological evaluations.

In addition to its pharmaceutical applications, 3-Cyano-6-ethyl-2-methoxybenzoic acid has shown promise in agricultural research. Its structural features make it a suitable candidate for developing novel pesticides or herbicides that target specific enzymatic pathways in plants or pests. By understanding how this compound interacts with biological systems at the molecular level, researchers can design more effective and environmentally friendly agrochemicals.

The safety and environmental impact of 3-Cyano-6-ethyl-2-methoxybenzoic acid are also important considerations in its development and application. While it is not classified as a hazardous substance under current regulations, proper handling procedures must be followed during synthesis and handling to ensure worker safety and minimize environmental exposure. Regulatory agencies continue to monitor new compounds like this one to assess their long-term effects on human health and ecosystems.

Future research directions for 3-Cyano-6-ethyl-2-methoxybenzoic acid include exploring its potential as a lead compound for drug discovery programs. By leveraging structural analogs and computational modeling techniques, scientists can identify modifications that enhance its biological activity while reducing potential toxicity. This iterative process is essential for developing safe and effective therapeutic agents.

In conclusion,3-Cyano-6-ethyl-2-methoxybenzoic acid (CAS No. 1805656-38-5) represents a fascinating compound with diverse applications in pharmaceuticals and agriculture. Its unique structural features offer opportunities for innovation in drug design and development. As research continues to uncover new possibilities for this molecule,3-Cyano-6-ethyl-2-methoxybenzoic acid is poised to play an important role in advancing scientific understanding and therapeutic solutions.